trans-Dihydrotetrabenazine Glucuronide
Description
trans-Dihydrotetrabenazine Glucuronide is a glucuronide conjugate of dihydrotetrabenazine, a metabolite of tetrabenazine, a vesicular monoamine transporter 2 (VMAT2) inhibitor used to treat hyperkinetic movement disorders such as Huntington’s disease and tardive dyskinesia. Its molecular formula is C25H37NO9, with a molecular weight of 495.56 g/mol . Glucuronidation, mediated by uridine diphosphate-glucuronosyltransferases (UGTs), enhances the water solubility of the parent compound, facilitating renal or biliary excretion. This metabolite’s pharmacokinetic and pharmacodynamic properties are influenced by structural features, transporter interactions, and metabolic stability, which are critical for its clinical relevance.
Properties
Molecular Formula |
C₂₅H₃₇NO₉ |
|---|---|
Molecular Weight |
495.56 |
Synonyms |
trans (2,3)-Dihydro Tetrabenazine Glucuronide; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differentiators of this compound
Therapeutic Role : Unlike antioxidant glucuronides (e.g., quercetin-3-O-glucuronide), this compound derives from a neuroactive parent drug, linking its pharmacokinetics to CNS effects .
Structural Features: The tetrabenazine backbone may confer unique transporter affinities or metabolic stability compared to simpler phenolic glucuronides.
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